N-(3,5-difluorobenzyl)-N-(4H-1,2,4-triazol-4-yl)amine

• IUPAC Name: N-[(3,5-difluorophenyl)methyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C9H8F2N4/c10-8-1-7(2-9(11)3-8)4-14-15-5-12-13-6-15/h1-3,5-6,14H,4H2
• InChI Key: HXTKMJMPBHMHEO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CNN2C=NN=C2
• Molecular Formula: C9H8F2N4
• Molecular Weight: 210.18 g/mol

Description

N-(3,5-difluorobenzyl)-N-(4H-1,2,4-triazol-4-yl)amine is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly known as DFBTA and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Scientific Research Applications

Antitumor Activity

N-(3,5-difluorobenzyl)-N-(4H-1,2,4-triazol-4-yl)amine compounds have been studied for their potential in antitumor applications. A related compound, 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine, demonstrated significant antitumor activity against the Hela cell line, as reported by Ye Jiao et al. (2015) in their study on its synthesis and crystal structure (Ye Jiao et al., 2015).

Antimicrobial Activities

Compounds with a 4H-1,2,4-triazol-4-yl structure have been shown to possess antimicrobial properties. A. Kaneria et al. (2016) conducted a study on novel 3-(4-Bromobenzyl)-5-(Thiophen-2-yl)-4H-1,2,4-Triazol derivatives, finding them effective against various strains of bacteria and fungi (A. Kaneria et al., 2016).

Corrosion Inhibition

Research by Turuvekere K. Chaitra et al. (2015) highlights the use of triazole Schiff bases, including compounds like (3-bromo-4-fluoro-benzylidene)-[1,2,4]triazol-4-yl-amine, as effective corrosion inhibitors on mild steel in acid media. This study emphasizes the potential of these compounds in protecting metals from corrosion (Turuvekere K. Chaitra et al., 2015).

Fluorescence Sensing

A study by Zhaoxia Zhang et al. (2018) introduced compounds such as 4'-(4,5-diphenyl-4H-1,2,4-triazol-3-yl)-N,N-diphenyl-[1,1'-biphenyl]-4-amine, which have been used as fluorescence sensors for detecting Fe3+ ions. This research showcases the potential of such compounds in developing sensitive and selective fluorescence-based sensors (Zhaoxia Zhang et al., 2018).

Energetic Materials

D. Srinivas et al. (2014) synthesized imidazole, 1,2,4-triazole, and tetrazole-based compounds for use as nitrogen-rich gas generators. Their study demonstrated the high energy content and potential applications of these compounds in energetic materials (D. Srinivas et al., 2014).

Angiotensin II Antagonism

Research conducted by W. Ashton et al. (1993) explored the synthesis and evaluation of 4H-1,2,4-triazoles, including derivatives similar to N-(3,5-difluorobenzyl)-N-(4H-1,2,4-triazol-4-yl)amine, as angiotensin II antagonists. These compounds showed promising results in blocking the angiotensin II pressor response in animal models, indicating their potential in cardiovascular therapies (W. Ashton et al., 1993).